Cas no 1289191-99-6 ((2-Chloropyrimidin-5-yl)methanamine hydrochloride)

• Product Name: (2-Chloropyrimidin-5-yl)methanamine hydrochloride
• CAS No: 1289191-99-6
• MF: C₅H₇Cl₂N₃
• MW: 180.035178422928
• MDL: MFCD20483270
• CID: 3164637
• PubChem ID: 86669511
• Update Time: 2024-11-02

(2-Chloropyrimidin-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyrimidin-5-yl)methanamine hydrochloride
• 1289191-99-6
• (2-chloropyrimidin-5-yl)methanaminehydrochloride
• (2-Chloropyrimidin-5-yl)methanamine HCl
• (2-Chloro-5-pyrimidinyl)methanamine Hydrochloride
• 5-Pyrimidinemethanamine, 2-chloro-, hydrochloride (1:1)
• 1-(2-CHLOROPYRIMIDIN-5-YL)METHANAMINE HYDROCHLORIDE
• AKOS025291165
• EN300-1605108
• SY098108
• CS-0053529
• SB19953
• C-(2-Chloro-pyriMidin-5-yl)-MethylaMine
• (2-chloropyrimidin-5-yl)methanamine hydrogen chloride salt
• Z3244522008
• IDQCTDJKUCONRZ-UHFFFAOYSA-N
• AS-51477
• (2-chloropyrimidin-5-yl)methanamine;hydrochloride
• MFCD20483270
• 2-CHLORO-5-PYRIMIDINEMETHANAMINE HYDROCHLORIDE
• DB-192732

• MDL： MFCD20483270
• Inchi： 1S/C5H6ClN3.ClH/c6-5-8-2-4(1-7)3-9-5;/h2-3H,1,7H2;1H
• InChI Key： IDQCTDJKUCONRZ-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)CN.Cl

Computed Properties

• Exact Mass: 179.0017026g/mol
• Monoisotopic Mass: 179.0017026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 80.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

(2-Chloropyrimidin-5-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)